N-(3-fluorophenyl)-N'-(2-methylcyclohexyl)ethanediamide

• IUPAC Name: N'-(3-fluorophenyl)-N-(2-methylcyclohexyl)oxamide
• InChI: InChI=1S/C15H19FN2O2/c1-10-5-2-3-8-13(10)18-15(20)14(19)17-12-7-4-6-11(16)9-12/h4,6-7,9-10,13H,2-3,5,8H2,1H3,(H,17,19)(H,18,20)
• InChI Key: RNBFTZPRXPFNHV-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1NC(=O)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C15H19FN2O2
• Molecular Weight: 278.32 g/mol

Description

N-(3-fluorophenyl)-N'-(2-methylcyclohexyl)ethanediamide, commonly known as fluoro-THC, is a synthetic compound that mimics the effects of delta-9-tetrahydrocannabinol (THC), the main psychoactive component of marijuana. Fluoro-THC is a potent and selective agonist of the cannabinoid receptor CB1, which is responsible for the psychoactive effects of THC. This compound is of interest to researchers studying the endocannabinoid system and its role in various physiological and pathological processes.

Mechanism of Action

Fluoro-N-(3-fluorophenyl)-N'-(2-methylcyclohexyl)ethanediamide acts as a potent and selective agonist of the CB1 receptor, which is expressed in the brain and other tissues. CB1 receptor activation leads to a variety of signaling events, including inhibition of adenylyl cyclase, activation of mitogen-activated protein kinases, and modulation of ion channels. These signaling events ultimately lead to the psychoactive effects of N-(3-fluorophenyl)-N'-(2-methylcyclohexyl)ethanediamide, including euphoria, altered perception, and impaired cognition.
Biochemical and Physiological Effects
Fluoro-N-(3-fluorophenyl)-N'-(2-methylcyclohexyl)ethanediamide has been shown to produce similar biochemical and physiological effects as this compound, including increased dopamine release, altered glutamate and GABA transmission, and decreased cAMP levels. These effects are thought to underlie the psychoactive and therapeutic effects of cannabinoids. Fluoro-N-(3-fluorophenyl)-N'-(2-methylcyclohexyl)ethanediamide has also been shown to produce similar cardiovascular effects as this compound, including decreased blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One advantage of using fluoro-N-(3-fluorophenyl)-N'-(2-methylcyclohexyl)ethanediamide in lab experiments is its high potency and selectivity for the CB1 receptor, which allows for precise control over CB1 receptor activation. Another advantage is its stability and solubility, which make it easy to handle and administer. However, one limitation is its limited availability and high cost, which may limit its use in some experiments.

Future Directions

There are several future directions for research on fluoro-N-(3-fluorophenyl)-N'-(2-methylcyclohexyl)ethanediamide and related compounds. One direction is to investigate the therapeutic potential of these compounds for various conditions, including pain, inflammation, and psychiatric disorders. Another direction is to study the effects of long-term exposure to these compounds on the endocannabinoid system and other physiological processes. Finally, there is a need for further development of synthetic methods for these compounds, which may improve their availability and reduce their cost.

Scientific Research Applications

Fluoro-N-(3-fluorophenyl)-N'-(2-methylcyclohexyl)ethanediamide has been used extensively in scientific research to study the endocannabinoid system and its role in various physiological and pathological processes. This compound has been used to investigate the effects of CB1 receptor activation on neuronal signaling, synaptic plasticity, and behavior. It has also been used to study the role of the endocannabinoid system in pain, inflammation, anxiety, and depression.